Cas no 933712-59-5 (1-[2-(morpholin-4-yl)cyclohexyl]methanamine)

• Product Name: 1-[2-(morpholin-4-yl)cyclohexyl]methanamine
• CAS No: 933712-59-5
• MF: C₁₁H₂₂N₂O
• MW: 198.305182933807
• CID: 5228226
• Update Time: 2025-11-02

1-[2-(morpholin-4-yl)cyclohexyl]methanamine Chemical and Physical Properties

Names and Identifiers

• Cyclohexanemethanamine, 2-(4-morpholinyl)-
• 1-[2-(morpholin-4-yl)cyclohexyl]methanamine

• Inchi： 1S/C11H22N2O/c12-9-10-3-1-2-4-11(10)13-5-7-14-8-6-13/h10-11H,1-9,12H2
• InChI Key： RWRJHGLVBDUGIM-UHFFFAOYSA-N
• SMILES： C1(CN)CCCCC1N1CCOCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Cyclohexylamines

Additional information on 1-[2-(morpholin-4-yl)cyclohexyl]methanamine

1-[2-(Morpholin-4-yl)cyclohexyl]methanamine (CAS No. 933712-59-5): A Comprehensive Overview

1-[2-(Morpholin-4-yl)cyclohexyl]methanamine (CAS No. 933712-59-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This molecule, characterized by its unique morpholine and cyclohexyl structural motifs, is widely studied for its potential applications in drug discovery and material science. Its amine functional group and heterocyclic framework make it a versatile intermediate for synthesizing bioactive molecules.

The compound's structure features a cyclohexyl ring substituted with a morpholine moiety at the 2-position and a methanamine group at the 1-position. This combination of functional groups contributes to its unique physicochemical properties, including solubility, stability, and reactivity. Researchers are particularly interested in its potential as a building block for drug candidates, especially in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

In recent years, the demand for 1-[2-(morpholin-4-yl)cyclohexyl]methanamine derivatives has increased due to their relevance in medicinal chemistry. The morpholine ring, a common pharmacophore, is known to enhance the pharmacokinetic properties of drug molecules, such as bioavailability and metabolic stability. This has led to a surge in studies exploring its use in cancer research, neurodegenerative disease treatments, and anti-inflammatory agents.

The synthesis of CAS 933712-59-5 typically involves multi-step organic reactions, including cyclohexane functionalization and morpholine incorporation. Advanced techniques like microwave-assisted synthesis and catalytic hydrogenation have been employed to improve yield and purity. Analytical methods such as NMR spectroscopy and mass spectrometry are crucial for characterizing this compound and ensuring its quality for research applications.

From an industrial perspective, 1-[2-(morpholin-4-yl)cyclohexyl]methanamine suppliers are focusing on scalable production methods to meet the growing demand from pharmaceutical companies and research institutions. The compound's stability under various conditions makes it suitable for long-term storage and transportation, further enhancing its commercial viability.

Environmental and safety considerations are also critical when handling 933712-59-5. While not classified as hazardous, proper laboratory practices should be followed, including the use of personal protective equipment (PPE) and adequate ventilation. Researchers are increasingly interested in green chemistry approaches to synthesize this compound, minimizing waste and energy consumption.

The future outlook for 1-[2-(morpholin-4-yl)cyclohexyl]methanamine research appears promising, with ongoing investigations into its potential as a scaffold for novel therapeutics. Its structural flexibility allows for diverse modifications, opening doors to new applications in bioconjugation, material science, and catalysis. As computational chemistry and AI-driven drug design advance, this compound is likely to play a significant role in rational drug design strategies.

For researchers seeking high-purity 933712-59-5, it's essential to source the compound from reputable suppliers who provide comprehensive analytical data. Quality parameters such as HPLC purity, water content, and residual solvents should be carefully evaluated to ensure reproducible experimental results in various applications.

In conclusion, 1-[2-(morpholin-4-yl)cyclohexyl]methanamine represents an important chemical entity in modern research. Its unique structural features and potential applications across multiple scientific disciplines make it a compound of continuing interest. As research progresses, we can anticipate new discoveries and applications emerging for this versatile molecule in the coming years.